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Compound Name: eIF4A3-IN-14

Cat. No.: B12404388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of eIF4A3-IN-14, a notable

inhibitor of the RNA helicase eIF4A3, against other relevant compounds. The information is

presented to aid in the evaluation and selection of chemical probes for research and

therapeutic development targeting eIF4A3-mediated pathways.

Introduction to eIF4A3 and its Inhibition
Eukaryotic initiation factor 4A3 (eIF4A3) is a DEAD-box RNA helicase that serves as a core

component of the Exon Junction Complex (EJC).[1][2] The EJC is deposited onto messenger

RNA (mRNA) during splicing and plays crucial roles in post-transcriptional gene regulation,

including mRNA export, localization, translation, and nonsense-mediated mRNA decay (NMD).

[1][2] Given its integral role in these processes, which are often dysregulated in diseases like

cancer, eIF4A3 has emerged as a promising therapeutic target.

eIF4A3-IN-14 and related compounds belong to a class of 1,4-diacylpiperazine derivatives

identified as potent and selective inhibitors of eIF4A3.[3] Unlike pan-eIF4A inhibitors that target

all three eIF4A paralogs (eIF4A1, eIF4A2, and eIF4A3), these compounds exhibit high

selectivity for eIF4A3, making them valuable tools for dissecting the specific functions of this

helicase.
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The following table summarizes the inhibitory potency (IC50) of eIF4A3-IN-14 and other

representative eIF4A3 and pan-eIF4A inhibitors. The data highlights the superior selectivity of

the 1,4-diacylpiperazine class for eIF4A3 over other eIF4A family members and related RNA

helicases.
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Compound
Class

Specific
Compound

Target IC50 (µM)
Selectivity
Notes

Selective eIF4A3

Inhibitors

1,4-

Diacylpiperazine
Compound 53a eIF4A3 0.20

Highly selective

against eIF4A1/2

and other

helicases.

Compound 52a eIF4A3 0.26

Highly selective

against eIF4A1/2

and other

helicases.

Compound 1o eIF4A3 0.10

No inhibitory

effect against

other eIF4A

family members

or other ATP-

dependent RNA

helicases like

Brr2 and DHX29.

Compound 1q eIF4A3 0.14

No inhibitory

effect against

other eIF4A

family members

or other ATP-

dependent RNA

helicases like

Brr2 and DHX29.

Compound 18 eIF4A3 0.97

ATP-competitive

inhibitor with

excellent

selectivity over

other helicases.
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Pan-eIF4A

Inhibitors

Natural Product Hippuristanol eIF4A1/2

~10-fold more

potent than on

eIF4A3

Pan-inhibitor of

eIF4A family.

Pateamine A eIF4A (pan) Not specified

Pan-inhibitor of

eIF4A family.

Can also induce

ATPase activity

of eIF4A3.

Rocaglates eIF4A1/2 Not specified

Similar inhibitory

mechanism to

Pateamine A

against

eIF4A1/2.

Signaling Pathways and Experimental Workflows
The diagrams below illustrate the central role of eIF4A3 in the Exon Junction Complex and a

typical experimental workflow for assessing inhibitor selectivity.
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eIF4A3 in the Exon Junction Complex (EJC) Pathway
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Caption: Role of eIF4A3 in the EJC and its inhibition.
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Workflow for eIF4A3 Inhibitor Selectivity Profiling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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